Cas no 917911-39-8 (Cyclohexanone, 3-methyl-4-propyl-)

• Product Name: Cyclohexanone, 3-methyl-4-propyl-
• CAS No: 917911-39-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 782232
• PubChem ID: 58775688
• Update Time: 2025-06-10

Cyclohexanone, 3-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-methyl-4-propyl-
• 3-methyl-4-propylcyclohexan-1-one
• EN300-1156801
• SCHEMBL4548488
• DTXSID90729955
• 917911-39-8

• Inchi： 1S/C10H18O/c1-3-4-9-5-6-10(11)7-8(9)2/h8-9H,3-7H2,1-2H3
• InChI Key： UQWVORUGDCZGFL-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC)C(C)C1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 3-methyl-4-propyl-

Recent Advances in the Study of Cyclohexanone, 3-methyl-4-propyl- (CAS: 917911-39-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Cyclohexanone, 3-methyl-4-propyl- (CAS: 917911-39-8) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexanone backbone with methyl and propyl substituents, has been the subject of numerous studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. Recent advancements in synthetic methodologies and analytical techniques have enabled researchers to investigate this molecule with unprecedented precision, opening new avenues for its application in drug discovery and development.

One of the most notable breakthroughs in the study of Cyclohexanone, 3-methyl-4-propyl- is its role as a key intermediate in the synthesis of complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the multi-step synthesis of novel anti-inflammatory agents. The researchers utilized CAS: 917911-39-8 as a building block to construct a series of pyrrolidine derivatives, which exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2) with IC50 values in the nanomolar range. This finding suggests that 3-methyl-4-propylcyclohexanone derivatives may serve as promising candidates for the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In addition to its synthetic applications, recent investigations have focused on the direct biological activities of Cyclohexanone, 3-methyl-4-propyl-. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) strains. The research team employed molecular docking simulations to propose a mechanism of action involving interference with bacterial cell wall biosynthesis. While the antimicrobial potency of the parent compound requires optimization through structural modification, these findings provide a valuable starting point for the design of novel antibacterial agents targeting drug-resistant pathogens.

The pharmacokinetic properties of Cyclohexanone, 3-methyl-4-propyl- derivatives have also been a subject of recent investigation. Advanced analytical techniques, including LC-MS/MS and microsomal stability assays, have been employed to evaluate the metabolic stability and drug-likeness of various analogs. A 2023 ADMET study published in European Journal of Pharmaceutical Sciences revealed that certain fluorinated derivatives of 917911-39-8 demonstrate favorable metabolic stability in human liver microsomes, with half-lives exceeding 120 minutes. These results indicate that strategic modification of the cyclohexanone scaffold can yield compounds with improved pharmacokinetic profiles suitable for further drug development.

From a chemical biology perspective, recent work has explored the use of Cyclohexanone, 3-methyl-4-propyl- as a molecular probe to study enzyme mechanisms. The compound's unique steric and electronic properties make it particularly useful for investigating the substrate specificity of cytochrome P450 enzymes. A 2024 study in Biochemistry employed 917911-39-8 as a probe substrate to elucidate novel metabolic pathways in CYP3A4, the most abundant drug-metabolizing enzyme in humans. These findings have important implications for predicting drug-drug interactions and optimizing metabolic stability in lead compounds.

Looking forward, the diverse applications of Cyclohexanone, 3-methyl-4-propyl- in pharmaceutical research continue to expand. Current research efforts are focusing on its potential in targeted drug delivery systems, particularly in the development of prodrugs activated by specific enzymes in disease tissues. Additionally, the compound's utility in asymmetric synthesis and chiral resolution processes is being actively investigated, with promising results reported in recent synthetic chemistry literature. As our understanding of this versatile molecule deepens, it is expected to play an increasingly important role in the discovery and development of novel therapeutic agents across multiple disease areas.